Piperidine, 1-(2-(1,3-benzodioxol-5-yl)ethyl)-3-(diphenylmethoxy)-

• IUPAC Name: 3-benzhydryloxy-1-[2-(1,3-benzodioxol-5-yl)ethyl]piperidine
• InChI: InChI=1S/C27H29NO3/c1-3-8-22(9-4-1)27(23-10-5-2-6-11-23)31-24-12-7-16-28(19-24)17-15-21-13-14-25-26(18-21)30-20-29-25/h1-6,8-11,13-14,18,24,27H,7,12,15-17,19-20H2
• InChI Key: BDNFQGRSKSQXRI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CCC2=CC3=C(C=C2)OCO3)OC(C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C27H29NO3
• DSSTOX Substance ID: DTXSID80861292
• Molecular Weight: 415.5 g/mol
• CAS RN: 127263-13-2

Description

Piperidine, 1-(2-(1,3-benzodioxol-5-yl)ethyl)-3-(diphenylmethoxy)-, also known as MDPV, is a synthetic stimulant drug that belongs to the cathinone class. It is a potent psychostimulant that is chemically similar to amphetamines and cocaine. MDPV has been used as a recreational drug due to its euphoric and stimulant effects. However, in recent years, it has gained attention in the scientific community due to its potential as a research tool.

Mechanism Of Action

Piperidine, 1-(2-(1,3-benzodioxol-5-yl)ethyl)-3-(diphenylmethoxy)- works by increasing the levels of dopamine and norepinephrine in the brain. It does this by blocking the reuptake of these neurotransmitters, leading to an accumulation of them in the synaptic cleft. This results in a prolonged activation of the dopamine and norepinephrine receptors, leading to the stimulant effects of Piperidine, 1-(2-(1,3-benzodioxol-5-yl)ethyl)-3-(diphenylmethoxy)-.

Biochemical And Physiological Effects

Piperidine, 1-(2-(1,3-benzodioxol-5-yl)ethyl)-3-(diphenylmethoxy)- has been shown to have a range of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It also increases locomotor activity and induces hyperactivity in animals. Additionally, Piperidine, 1-(2-(1,3-benzodioxol-5-yl)ethyl)-3-(diphenylmethoxy)- has been shown to have reinforcing properties, which may contribute to its abuse potential.

Advantages And Limitations For Lab Experiments

Piperidine, 1-(2-(1,3-benzodioxol-5-yl)ethyl)-3-(diphenylmethoxy)- has several advantages as a research tool. It is a potent and selective dopamine and norepinephrine reuptake inhibitor, which makes it useful for studying the role of these neurotransmitters in the brain. Additionally, it has a relatively long half-life, which allows for prolonged effects in animal models. However, Piperidine, 1-(2-(1,3-benzodioxol-5-yl)ethyl)-3-(diphenylmethoxy)- also has limitations as a research tool. It has a high potential for abuse and dependence, which may limit its use in certain studies. Additionally, its effects on the brain are complex and not fully understood, which may make it difficult to interpret results from studies using Piperidine, 1-(2-(1,3-benzodioxol-5-yl)ethyl)-3-(diphenylmethoxy)-.

Future Directions

There are several future directions for research on Piperidine, 1-(2-(1,3-benzodioxol-5-yl)ethyl)-3-(diphenylmethoxy)-. One area of interest is its potential as a treatment for various psychiatric disorders such as depression and attention deficit hyperactivity disorder (ADHD). Additionally, further studies are needed to better understand the mechanisms underlying its reinforcing properties and potential for abuse. Finally, there is a need for the development of safer and more selective dopamine and norepinephrine reuptake inhibitors that can be used as research tools without the potential for abuse and dependence.

Synthesis Methods

Piperidine, 1-(2-(1,3-benzodioxol-5-yl)ethyl)-3-(diphenylmethoxy)- can be synthesized through a multi-step process that involves the reaction of 3,4-methylenedioxyphenylpropan-2-one with piperidine and benzaldehyde. The resulting compound is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

Piperidine, 1-(2-(1,3-benzodioxol-5-yl)ethyl)-3-(diphenylmethoxy)- has been used as a research tool in various scientific fields such as neuroscience, pharmacology, and toxicology. It has been shown to have a high affinity for the dopamine and norepinephrine transporters, which are responsible for the reuptake of these neurotransmitters. This makes Piperidine, 1-(2-(1,3-benzodioxol-5-yl)ethyl)-3-(diphenylmethoxy)- a valuable tool for studying the role of these transporters in the brain.